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Introduction

Indinavir is a potent inhibitor of the human immunodeficiency virus (HIV) protease, an enzyme

critical for the viral life cycle. Evaluating the efficacy and safety of antiviral compounds like

Indinavir is a cornerstone of drug development. This involves determining the 50% inhibitory

concentration (IC50) and the 50% cytotoxic concentration (CC50) in vitro. The IC50 value

represents the concentration of Indinavir required to inhibit HIV replication by 50%, while the

CC50 value indicates the concentration that causes a 50% reduction in the viability of host

cells.[1] The ratio of these two values (CC50/IC50) yields the Selectivity Index (SI), a crucial

measure of the drug's therapeutic window.[1][2] A higher SI value is desirable, as it signifies

that the drug is effective against the virus at concentrations that are not toxic to the host cells.

[1][3]

These application notes provide detailed protocols for determining the IC50 and CC50 values

of Indinavir using a p24 antigen assay and an MTT assay, respectively.
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(CC50) via MTT Assay
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This protocol outlines the determination of Indinavir's cytotoxicity on a human T-cell line (e.g.,

MT-4 cells) using the MTT colorimetric assay. The assay measures the metabolic activity of

viable cells, which is proportional to the number of living cells.[3] In metabolically active cells,

mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-

2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product.[4][5]
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Preparation

MTT Assay

Data Analysis

Culture MT-4 cells to
logarithmic growth phase

Seed MT-4 cells into
a 96-well plate

Prepare serial dilutions
of Indinavir

Add Indinavir dilutions
to respective wells

Incubate for 48-72 hours
(37°C, 5% CO2)

Add MTT reagent
to each well

Incubate for 2-4 hours
(Formation of Formazan)

Add solubilization solution
(e.g., DMSO) to dissolve crystals

Measure absorbance
at 570 nm

Calculate % Cell Viability
vs. Untreated Control

Plot % Viability vs.
log[Indinavir]

Determine CC50 from
dose-response curve

Click to download full resolution via product page

Caption: Workflow for determining the CC50 value of Indinavir using the MTT assay.
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Protocol: MTT Assay
Materials:

Reagent/Equipment Specifications

Cell Line
MT-4 (human CD4+ T-cell line) or similar
HIV-permissive cell line

Test Compound Indinavir Sulfate

Culture Medium
RPMI-1640 with 10% Fetal Bovine Serum

(FBS), Penicillin/Streptomycin

MTT Reagent
5 mg/mL in sterile Phosphate-Buffered Saline

(PBS)[3]

Solubilization Solution
Dimethyl sulfoxide (DMSO) or 10% SDS in 0.01

M HCl[2][3]

| Hardware | 96-well flat-bottom plates, CO2 incubator, microplate reader |

Procedure:

Cell Seeding: Culture MT-4 cells to the logarithmic growth phase. Adjust the cell suspension

to a concentration of 5 x 10^4 cells/mL in culture medium. Seed 100 µL of the cell

suspension into each well of a 96-well plate.[3]

Compound Preparation: Prepare a stock solution of Indinavir in DMSO. Create a series of 2-

fold serial dilutions in culture medium. The concentration range should be broad enough to

capture both minimal and complete cytotoxicity.

Treatment: Add 100 µL of the serially diluted Indinavir to the appropriate wells. Include "cell

control" wells with medium only (100% viability) and "blank" wells with medium but no cells

(for background absorbance).[3]

Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 incubator.

The incubation time should match that of the IC50 assay.[3]
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MTT Addition: Add 20 µL of the 5 mg/mL MTT solution to each well and incubate for an

additional 2-4 hours.[6] Viable cells will form purple formazan crystals.[4][7]

Solubilization: Carefully aspirate the medium from the wells. Add 150 µL of DMSO to each

well to dissolve the formazan crystals.[6] Place the plate on an orbital shaker for 15 minutes

to ensure complete dissolution.

Absorbance Reading: Measure the absorbance of each well at a wavelength of 570 nm

using a microplate reader. A reference wavelength of >650 nm can be used to reduce

background noise.[4]

Determination of 50% Inhibitory Concentration
(IC50) via p24 Antigen Assay
This protocol measures the ability of Indinavir to inhibit HIV-1 replication in a permissive cell

line. The level of viral replication is quantified by measuring the concentration of the viral core

protein p24 in the cell culture supernatant using a commercial ELISA kit.[2] The p24 antigen is

a structural protein that makes up most of the HIV viral core and its levels correlate with viral

load.[8][9]
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dilutions to wells

Prepare HIV-1 virus stock
(e.g., HIV-1 IIIB)
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at a known MOI

Incubate for 48-72 hours
(37°C, 5% CO2)

Collect supernatant
from each well

Quantify p24 antigen using
a commercial ELISA kit
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In Vitro Assays

Calculation

Therapeutic Indicator

IC50
(Antiviral Potency)

Determined via p24 Assay

SI = CC50 / IC50

CC50
(Cellular Toxicity)

Determined via MTT Assay

Selectivity Index (SI)
(Therapeutic Window)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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